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Compound of Interest

Compound Name: Angelicolide

Cat. No.: B149960 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide provides a comprehensive review of the currently available scientific

literature on angelicolide, a coumarin compound of botanical origin. Despite its identification

and availability, a thorough search of scientific databases reveals a significant lack of published

research specifically detailing its biological activities, quantitative data, experimental protocols,

and mechanisms of action. This guide will first address the limited information available on

angelicolide itself. Subsequently, to provide a relevant contextual framework, this document

will present a detailed review of the biological activities of other well-studied phthalides and

coumarins isolated from the Angelica genus, as these compounds may offer insights into the

potential, yet uninvestigated, properties of angelicolide. It is imperative to note that the

experimental data and signaling pathways detailed in the latter part of this report pertain to

these related compounds and not to angelicolide directly.

Angelicolide: Current State of Knowledge
Angelicolide is a known natural product classified as a coumarin. Basic chemical information

is available from commercial suppliers.

Chemical Properties of Angelicolide:
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Property Value

CAS Number 90826-58-7

Molecular Formula C₂₄H₂₈O₄

Molecular Weight 380.484 g/mol

Compound Type Coumarin

Despite its availability, extensive literature searches did not yield any primary research articles

detailing the anti-inflammatory, anticancer, neuroprotective, or antimicrobial activities of

angelicolide. Consequently, no quantitative data (e.g., IC₅₀, EC₅₀, MIC values), detailed

experimental protocols, or elucidated signaling pathways specific to angelicolide can be

provided at this time. The references found were largely limited to chemical supplier catalogs

and broad reviews of compounds from Angelica species that mention angelicolide only in lists

of isolated compounds.

Biological Activities of Related Compounds from
Angelica Species
Given the absence of specific data on angelicolide, this section will review the biological

activities of other prominent phthalides and coumarins isolated from various Angelica species.

This information is intended to provide a broader understanding of the potential therapeutic

activities of compounds from this class and genus.

Anti-inflammatory Activity
Several phthalides from Angelica sinensis have demonstrated significant anti-inflammatory

properties. For instance, Tokinolide B has been shown to exert its effects by targeting the

orphan nuclear receptor Nur77.[1] Other phthalide monomers have also been investigated for

their ability to inhibit the production of pro-inflammatory cytokines.[2]

Table 1: Anti-inflammatory Activity of Phthalides from Angelica sinensis
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Compound Assay Cell Line Endpoint IC₅₀ (µM) Reference

(+)-2

Nitric Oxide

(NO)

Production

RAW264.7
Inhibition of

NO
1.23 [3]

(-)-2

Nitric Oxide

(NO)

Production

RAW264.7
Inhibition of

NO
2.55 [3]

4

Nitric Oxide

(NO)

Production

RAW264.7
Inhibition of

NO
5.55 [3]

(+)-4

Nitric Oxide

(NO)

Production

RAW264.7
Inhibition of

NO
3.89 [3]

(-)-4

Nitric Oxide

(NO)

Production

RAW264.7
Inhibition of

NO
4.15 [3]

Cell Culture: RAW264.7 macrophage cells are cultured in DMEM supplemented with 10%

FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells/well and allowed

to adhere for 24 hours.

Compound Treatment: Cells are pre-treated with various concentrations of the test

compounds for 1 hour.

LPS Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to a final

concentration of 1 µg/mL and incubating for 24 hours.

NO Measurement: The concentration of nitrite (a stable metabolite of NO) in the culture

supernatant is measured using the Griess reagent.

Data Analysis: The absorbance is measured at 540 nm, and the concentration of nitrite is

determined from a sodium nitrite standard curve. The IC₅₀ value is calculated as the
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concentration of the compound that inhibits 50% of the LPS-induced NO production.
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Caption: Tokinolide B promotes Nur77 translocation to mitochondria, inducing mitophagy and

reducing inflammation.

Anticancer Activity
Coumarins and phthalides from various Angelica species have been investigated for their

cytotoxic effects against several cancer cell lines. For example, a new coumarin, angedahurin

A, isolated from Angelica dahurica, showed significant cytotoxicity against human

osteosarcoma MG-63 cells.[4] Another phthalide, riligustilide from Angelica sinensis, has also

demonstrated cytotoxic activity.[5]

Table 2: Anticancer Activity of Compounds from Angelica Species

Compound
Cancer Cell
Line

Assay IC₅₀ (µM) Reference

Angedahurin A
MG-63

(Osteosarcoma)
Cytotoxicity 7.2 [4]

Riligustilide HCT-8 (Colon) Cytotoxicity 6.79 [5]

Riligustilide HepG2 (Liver) Cytotoxicity 7.92 [5]

Riligustilide A549 (Lung) Cytotoxicity 13.82 [5]

Cell Seeding: Cancer cells (e.g., MG-63) are seeded into 96-well plates at a density of 5,000

cells per well and incubated for 24 hours.
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Compound Treatment: The cells are treated with various concentrations of the test

compound for 48 hours.

MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate

is incubated for another 4 hours at 37°C.

Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each

well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at 490 nm using a microplate

reader.

Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells),

and the IC₅₀ value is determined.
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Caption: Workflow for the isolation and evaluation of anticancer compounds from Angelica

species.

Neuroprotective Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b149960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phthalides from Angelica sinensis have also been shown to possess neuroprotective

properties. Ligustilide, Z-butylidenephthalide, and tokinolide A exhibited significant

neuroprotective effects against glutamate-induced injury in SH-SY5Y cells.[5][6]

Table 3: Neuroprotective Activity of Phthalides from Angelica sinensis

Compound Model Cell Line Effect Reference

Ligustilide
Glutamate-

induced injury
SH-SY5Y

Significant

neuroprotection
[5][6]

Z-

butylidenephthali

de

Glutamate-

induced injury
SH-SY5Y

Significant

neuroprotection
[5][6]

Tokinolide A
Glutamate-

induced injury
SH-SY5Y

Significant

neuroprotection
[5]

Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium.

Cell Seeding: Cells are seeded in 96-well plates and differentiated into a neuronal

phenotype.

Compound Pre-treatment: Differentiated cells are pre-treated with the test compounds for a

specified period.

Induction of Injury: Neurotoxicity is induced by exposing the cells to a high concentration of

glutamate.

Cell Viability Assessment: After the incubation period with glutamate, cell viability is assessed

using a method such as the MTT assay.

Data Analysis: The protective effect of the compound is determined by comparing the

viability of cells treated with the compound and glutamate to those treated with glutamate

alone.

Conclusion
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While angelicolide is an identified coumarin from the Angelica genus, there is a notable

absence of published scientific literature detailing its biological activities and mechanisms of

action. This presents a significant knowledge gap and an opportunity for future research. In

contrast, other phthalides and coumarins from Angelica species have been shown to possess

promising anti-inflammatory, anticancer, and neuroprotective properties. The data and

protocols presented in this guide for these related compounds can serve as a valuable

reference for researchers interested in investigating the potential therapeutic effects of

angelicolide and other phytochemicals from this important medicinal plant genus. Further

studies are warranted to isolate and characterize the bioactivities of angelicolide to determine

if it shares the therapeutic potential of its chemical relatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The phthalide compound tokinolide B from Angelica sinensis exerts anti-inflammatory
effects through Nur77 binding - PubMed [pubmed.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Phthalide mono- and dimers from the rhizomes of Angelica sinensis and their anti-
inflammatory activities | Semantic Scholar [semanticscholar.org]

4. acgpubs.org [acgpubs.org]

5. Neuroprotective and Cytotoxic Phthalides from Angelicae Sinensis Radix - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Angelicolide: A Review of the Available Scientific
Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149960#review-of-angelicolide-literature]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/39173278/
https://pubmed.ncbi.nlm.nih.gov/39173278/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.5c00263
https://www.semanticscholar.org/paper/Phthalide-mono-and-dimers-from-the-rhizomes-of-and-Wen-Li/fd0d8823e6a4f458b962b5dc4fea9da489f6bf27
https://www.semanticscholar.org/paper/Phthalide-mono-and-dimers-from-the-rhizomes-of-and-Wen-Li/fd0d8823e6a4f458b962b5dc4fea9da489f6bf27
https://acgpubs.org/doc/20210307102334225-RNP-2101-1935.pdf
https://pubmed.ncbi.nlm.nih.gov/27128890/
https://pubmed.ncbi.nlm.nih.gov/27128890/
https://www.mdpi.com/1420-3049/21/5/549
https://www.benchchem.com/product/b149960#review-of-angelicolide-literature
https://www.benchchem.com/product/b149960#review-of-angelicolide-literature
https://www.benchchem.com/product/b149960#review-of-angelicolide-literature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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